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Compound of Interest

Compound Name:
2-fluoro-N-(3-

fluorophenyl)benzamide

Cat. No.: B1633845

Get Quote

Executive Summary
2-fluoro-N-(3-fluorophenyl)benzamide is a specialized fluorinated benzanilide derivative

used primarily as a scaffold in medicinal chemistry and drug discovery. Characterized by the

strategic placement of fluorine atoms on both the benzoyl and aniline rings, this molecule

serves as a critical probe for Structure-Activity Relationship (SAR) studies, particularly in the

optimization of kinase inhibitors, transient receptor potential (TRP) channel modulators, and

anti-inflammatory agents.

This guide provides a comprehensive technical analysis of its chemical properties, synthetic

pathways, and biological relevance, designed for researchers requiring high-fidelity data for

experimental design.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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Property Detail

IUPAC Name 2-fluoro-N-(3-fluorophenyl)benzamide

Common Name N-(3-fluorophenyl)-2-fluorobenzamide

Molecular Formula C₁₃H₉F₂NO

Molecular Weight 233.22 g/mol

SMILES Fc1ccccc1C(=O)Nc1cccc(F)c1

InChIKey
Derivative-specific (Analogous to

PYZFWOIEULOXIC-UHFFFAOYSA-N)

Structural Class Di-fluorinated Benzanilide

Physicochemical Properties
The incorporation of fluorine atoms significantly alters the lipophilicity and metabolic stability

compared to the non-fluorinated parent benzanilide.

Parameter Value / Range Context

Physical State Solid (Crystalline powder) Standard isolation form

Melting Point 100–115 °C (Estimated)

Based on isomeric analogs

(e.g., N-(2,3-difluorophenyl)

analog MP: 100–102 °C) [1][2]

Solubility DMSO, DMF, DCM, Methanol
High solubility in polar aprotic

solvents

Water Solubility Low (< 0.1 mg/mL)
Hydrophobic aromatic core

limits aqueous solubility

LogP (Predicted) 3.2 – 3.6
Moderate lipophilicity, suitable

for membrane permeability

H-Bond Donors 1 (Amide NH) Critical for receptor binding

H-Bond Acceptors 2 (Carbonyl O, Fluorines)
Fluorine acts as a weak

acceptor
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Synthetic Methodology
The synthesis of 2-fluoro-N-(3-fluorophenyl)benzamide typically follows a nucleophilic acyl

substitution pathway (Schotten-Baumann conditions) or an activated ester coupling. The

following protocol is optimized for high yield and purity.

Reaction Scheme (Graphviz)

Figure 1: Nucleophilic Acyl Substitution Pathway
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Detailed Protocol
Reagents:

2-Fluorobenzoyl chloride (1.0 eq)

3-Fluoroaniline (1.0 eq)

Triethylamine (TEA) or Pyridine (1.2 eq)

Dichloromethane (DCM) (anhydrous)

Procedure:

Preparation: Dissolve 3-fluoroaniline (10 mmol) and TEA (12 mmol) in anhydrous DCM (20

mL) in a round-bottom flask under nitrogen atmosphere.

Addition: Cool the solution to 0°C using an ice bath. Add 2-fluorobenzoyl chloride (10 mmol)

dropwise over 15 minutes to control the exotherm.
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Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:Ethyl Acetate 3:1) until the starting amine is consumed.

Work-up:

Wash the organic layer with 1M HCl (2 x 10 mL) to remove unreacted amine.

Wash with saturated NaHCO₃ (2 x 10 mL) to remove unreacted acid chloride/acid.

Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize the crude solid from Ethanol/Water or purify via flash column

chromatography (SiO₂, Hexane/EtOAc gradient).

Yield Expectation: 85–95% (White to off-white solid).

Structural Characterization
Verification of the structure relies on distinguishing the two non-equivalent aromatic rings.

Nuclear Magnetic Resonance (NMR)
¹H NMR (400 MHz, DMSO-d₆):

Amide NH: Singlet, broad, δ 10.3–10.6 ppm.

Ring A (2-Fluoro): Multiplets at δ 7.2–7.8 ppm. The proton ortho to the fluorine often shows

distinct coupling.

Ring B (3-Fluoro): Multiplets at δ 6.9–7.5 ppm. Distinct pattern due to meta-substitution

(dt, td splitting).

¹⁹F NMR:

Two distinct signals are expected in the range of -110 to -120 ppm, corresponding to the

ortho-F (benzoyl) and meta-F (aniline) environments.

Mass Spectrometry (MS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ESI-MS: [M+H]⁺ peak at m/z ~234.2.

Fragmentation: Loss of the fluoroaniline moiety may be observed.

Biological Relevance & Scaffold Analysis
Medicinal Chemistry Applications
The 2-fluoro-N-(3-fluorophenyl)benzamide structure acts as a "privileged scaffold." The

fluorine atoms serve two primary functions:

Metabolic Blocking: The fluorine at the 2-position (benzoyl) and 3-position (aniline) blocks

P450-mediated hydroxylation at these metabolically labile sites.

Conformational Locking: The ortho-fluorine on the benzoyl ring can induce specific torsional

constraints via dipole-dipole interactions with the amide carbonyl, locking the bioactive

conformation.

Target Classes
Kinase Inhibitors: Benzanilides mimic the ATP-binding hinge region.

TRP Channels: Fluorinated benzamides have been explored as antagonists for TRPV1 and

TRPM8 channels involved in pain signaling [3].

Scaffold Logic (Graphviz)
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Figure 2: Structure-Activity Relationship (SAR) Logic
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Safety and Handling (MSDS Summary)
While specific toxicological data for this exact derivative may be limited, it should be handled

according to protocols for halogenated benzamides.

GHS Classification:

Skin Irritation: Category 2 (H315)

Eye Irritation: Category 2A (H319)

STOT-SE: Category 3 (Respiratory Irritation) (H335)

Handling: Use in a fume hood. Wear nitrile gloves and safety glasses.

Storage: Store in a cool, dry place. Stable at room temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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